Cas no 30000-61-4 (4-(1H-pyrrol-3-yl)butanoic acid)

• Product Name: 4-(1H-pyrrol-3-yl)butanoic acid
• CAS No: 30000-61-4
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 296938
• PubChem ID: 255668
• Update Time: 2025-04-19

4-(1H-pyrrol-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-butanoicacid
• 4-(1H-pyrrol-3-yl)butanoic acid
• 4-(3-Pyrrolyl)butyric acid
• PYRROLE-3-BUTYRIC ACID
• 1H-pyrrole-3-butyric acid
• 4-(1H-pyrrol-3-yl)-butyric acid
• 4-(3-pyrrolyl)butanoic acid
• 4-<Pyrrolyl(3')>-buttersaeure
• SCHEMBL1278387
• 4-(3-Pyrrolyl)butyric acid, 95%
• (PYRROLYL-3)-4 BUTANOIC ACID
• EN300-1837812
• FT-0703586
• CS-0433610
• DTXSID80292289
• J-017732
• 30000-61-4
• G88812
• ZILGRACWFSKIFU-UHFFFAOYSA-N

• MDL： MFCD07438025
• Inchi： 1S/C8H11NO2/c10-8(11)3-1-2-7-4-5-9-6-7/h4-6,9H,1-3H2,(H,10,11)
• InChI Key： ZILGRACWFSKIFU-UHFFFAOYSA-N
• SMILES： OC(CCCC1C=CNC=1)=O

Computed Properties

• Exact Mass: 153.07900
• Monoisotopic Mass: 153.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.1A^2
• XLogP3: 0.8

Experimental Properties

• Density: 1.194
• Melting Point: 91-95 °C
• Boiling Point: 328°Cat760mmHg
• Flash Point: 152.2°C
• Refractive Index: 1.553
• PSA: 53.09000
• LogP: 1.42200

4-(1H-pyrrol-3-yl)butanoic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：−20°C